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Compound of Interest

Compound Name:
2'-Hydroxy-5'-

(trifluoromethoxy)acetophenone

Cat. No.: B117303 Get Quote

Technical Support Center: 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone
This guide provides essential safety information, handling protocols, and troubleshooting

advice for researchers, scientists, and drug development professionals working with 2'-
Hydroxy-5'-(trifluoromethoxy)acetophenone (CAS No. 146575-64-6).

Frequently Asked Questions (FAQs)
Q1: What is 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone and what are its primary uses?

A1: 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone is a chemical compound with the

molecular formula C9H7F3O3.[1][2] It is primarily used as a laboratory chemical and an

intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][3] Its trifluoromethoxy

group can enhance reactivity, solubility, stability, and selectivity in various organic reactions.[3]

Q2: What are the main physical and chemical properties of this compound? A2: The key

properties are summarized in the table below. The compound has a melting point of

approximately 30°C, so it may be encountered as either a solid or a liquid depending on

ambient temperature.[2]

Q3: What are the recommended storage conditions for this chemical? A3: It should be stored in

a tightly closed container in a dry, cool, and well-ventilated place.[1][4]
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Q4: Is this compound stable? What materials should I avoid mixing it with? A4: The compound

is stable under normal storage and handling conditions.[1] While specific incompatibility data is

limited, it is prudent to avoid strong oxidizing agents.[5] Hazardous decomposition products

upon thermal decomposition can include carbon monoxide (CO), carbon dioxide (CO2), and

hydrogen fluoride.[1]

Q5: How should I dispose of waste containing 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone? A5: This material is classified as hazardous waste and

must be disposed of in accordance with local, state, and federal regulations.[1] Do not dispose

of it down the drain or in regular trash.[6] Collect waste in a suitable, labeled, and closed

container for pickup by a licensed professional waste disposal service.[6][7]

Data Presentation
Table 1: Physical and Chemical Properties

Property Value Reference

CAS Number 146575-64-6 [1]

Molecular Formula C9H7F3O3 [1][2]

Molecular Weight 220.15 g/mol [2]

Appearance Solid or Liquid [2]

Melting Point 30 °C [2]

Table 2: Hazard Identification and Classification

Hazard GHS Classification
Precautionary Statement
Codes

Skin Irritation Category 2 (H315)
P280, P302 + P352, P332 +

P313

Serious Eye Irritation Category 2 (H319)
P280, P305 + P351 + P338,

P337 + P313

Signal Word Warning N/A
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Data sourced from Fisher Scientific Safety Data Sheet.[1]

Troubleshooting Guides
Q: I accidentally spilled a small amount of the compound on my lab bench. What should I do?

A: For a small-scale laboratory spill, ensure adequate ventilation and wear appropriate

Personal Protective Equipment (PPE), including gloves, a lab coat, and eye protection.[1]

Sweep up any solid material or absorb liquid with an inert material (like sand or vermiculite) and

shovel it into a suitable, labeled container for hazardous waste disposal.[1][5] Clean the

affected area thoroughly.

Q: What are the first aid measures if I get the chemical on my skin or in my eyes? A: Follow the

first aid procedures outlined below immediately and seek medical attention if irritation persists.

[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[1] If skin irritation occurs, get medical advice.[1]

Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

holding the eyelids open.[1] Remove contact lenses if present and easy to do.[8] If eye

irritation persists, seek medical attention.[1]

Q: I think I may have inhaled dust or vapor from the compound. What steps should I take? A:

Immediately move to an area with fresh air.[1] If you are not breathing, a trained person should

give artificial respiration. If you experience any respiratory symptoms or feel unwell, seek

medical attention.[1]

Q: The compound has solidified in its container. Is it still usable? A: Yes. Since its melting point

is near room temperature, solidification is expected in cooler environments.[2] You can gently

warm the container in a water bath to melt the contents for use. Do not use a direct flame or hot

plate. The compound's stability is not affected by normal freezing and thawing.[1]

Mandatory Visualization
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Figure 1: Chemical Spill Response Workflow
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Caption: Figure 1: A logical workflow for handling a spill of 2'-Hydroxy-5'-
(trifluoromethoxy)acetophenone.

Figure 2: First Aid Decision Tree
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Caption: Figure 2: A flowchart outlining the immediate first aid steps following different

exposure routes.

Experimental Protocols
General Protocol for a Reaction Using 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone

Disclaimer: This is a generalized protocol and should be adapted based on the specific reaction

chemistry. Always consult peer-reviewed literature and your institution's safety guidelines

before beginning any experiment.

1. Preparation and Setup:

Conduct all work in a properly functioning chemical fume hood.

Ensure all glassware is clean, dry, and free of contaminants.
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Assemble the reaction apparatus (e.g., round-bottom flask, condenser, magnetic stirrer) as

required by the specific synthesis.

Prepare any required solutions or reagents according to your detailed experimental plan.

2. Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat.

Use chemical safety goggles or a face shield.[1]

Wear appropriate chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.[1]

3. Reagent Handling and Reaction:

Carefully weigh the required amount of 2'-Hydroxy-5'-(trifluoromethoxy)acetophenone. If

it is solid, handle it in a way that minimizes dust formation.[1]

Add the compound, solvent(s), and other reactants to the reaction flask in the order specified

by your protocol.

If heating is required, use a controlled heating mantle or oil bath. Do not use an open flame.

Monitor the reaction using an appropriate technique (e.g., Thin Layer Chromatography -

TLC, Gas Chromatography - GC).

4. Workup and Purification:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction carefully as specified in your protocol.

Perform the extraction, washing, and drying steps as required.

Purify the crude product using a suitable method, such as column chromatography,

recrystallization, or distillation.

5. Waste Disposal:
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Collect all aqueous and organic waste streams in separate, clearly labeled hazardous waste

containers.

Dispose of all chemical waste through your institution's Environmental Health and Safety

(EH&S) department.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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